Cas no 267-64-1 (Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI))

Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI) structure
267-64-1 structure
Product Name:Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI)
CAS No:267-64-1
MF:C9H6O2S
MW:178.207741260529
CID:288874
PubChem ID:15212548
Update Time:2025-04-19

Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI)
    • thieno[2,3-f][1,3]benzodioxole
    • 5,6-(Methylenedioxy)benzo[b]thiophene
    • 5,6-[Methylenebis(oxy)]benzo[b]thiophene
    • Benzo[b]thiophene, 5,6-[methylenebis(oxy)]-
    • SCHEMBL10370693
    • 267-64-1
    • DTXSID80570115
    • 2H-Thieno[2,3-f][1,3]benzodioxole
    • thieno[3,2-f][1,3]benzodioxole
    • Inchi: 1S/C9H6O2S/c1-2-12-9-4-8-7(3-6(1)9)10-5-11-8/h1-4H,5H2
    • InChI Key: FCYXZQGDTGMGOE-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=C3C(=CC1=2)OCO3

Computed Properties

  • Exact Mass: 178.00888
  • Monoisotopic Mass: 178.00885060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.7Ų

Experimental Properties

  • PSA: 18.46

Thieno[2,3-f]-1,3-benzodioxole(6CI,7CI,8CI,9CI) Related Literature

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